Cas no 129135-66-6 (5-(Bromomethyl)-3-(p-tolyl)isoxazole)

5-(Bromomethyl)-3-(p-tolyl)isoxazole is a brominated isoxazole derivative featuring a reactive bromomethyl group and a p-tolyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and functionalized isoxazole derivatives. The bromomethyl group enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the p-tolyl moiety enhances stability and influences electronic properties. Its well-defined structure and reactivity make it valuable for pharmaceutical and agrochemical research, where precise modifications are required. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
5-(Bromomethyl)-3-(p-tolyl)isoxazole structure
129135-66-6 structure
Product Name:5-(Bromomethyl)-3-(p-tolyl)isoxazole
CAS No:129135-66-6
MF:C11H10BrNO
MW:252.10720205307
CID:898042
PubChem ID:10490992
Update Time:2025-06-08

5-(Bromomethyl)-3-(p-tolyl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromomethyl)-3-(p-tolyl)isoxazole
    • 5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
    • 5-bromomethyl-3-p-tolyl-isoxazole
    • 3-(p-tolyl)-5-bromomethylisoxazole
    • 5-(bromomethyl)-3-(4-methylphenyl)isoxazole
    • 5-bromomethyl-3-(p-tolyl)isoxazole
    • AC1Q2KFQ
    • ACMC-20e96y
    • CTK0F6041
    • Isoxazole, 5-(bromomethyl)-3-(4-methylphenyl)-
    • SureCN8576421
    • AB27213
    • J-005652
    • DTXSID30440814
    • AKOS009292434
    • Z381542692
    • 5-(Bromomethyl)-3-p-tolylisoxazole, AldrichCPR
    • EN300-37521
    • G23166
    • 5-(Bromomethyl)-3-p-tolylisoxazole
    • 129135-66-6
    • SCHEMBL8576421
    • Inchi： 1S/C11H10BrNO/c1-8-2-4-9(5-3-8)11-6-10(7-12)14-13-11/h2-6H,7H2,1H3
    • InChI Key： FPRJQQSZPBCSGO-UHFFFAOYSA-N
    • SMILES： BrCC1=CC(C2C=CC(C)=CC=2)=NO1

Computed Properties

  • Exact Mass: 250.99500
  • Monoisotopic Mass: 250.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03000
  • LogP: 3.54490

5-(Bromomethyl)-3-(p-tolyl)isoxazole Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-(Bromomethyl)-3-(p-tolyl)isoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Bromomethyl)-3-(p-tolyl)isoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM373843-1g
5-(Bromomethyl)-3-(p-tolyl)isoxazole
 129135-66-6 95%+
1g
 $386 2024-08-02
TRC
B847115-25mg
5-(Bromomethyl)-3-(p-tolyl)isoxazole
 129135-66-6
25mg
 $ 50.00 2022-06-06
TRC
B847115-50mg
5-(Bromomethyl)-3-(p-tolyl)isoxazole
 129135-66-6
50mg
 $ 70.00 2022-06-06
TRC
B847115-250mg
5-(Bromomethyl)-3-(p-tolyl)isoxazole
 129135-66-6
250mg
 $ 295.00 2022-06-06
Enamine
EN300-37521-0.05g
5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
 129135-66-6 95.0%
0.05g
 $63.0 2025-02-20
Enamine
EN300-37521-0.1g
5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
 129135-66-6 95.0%
0.1g
 $94.0 2025-02-20
Enamine
EN300-37521-0.25g
5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
 129135-66-6 95.0%
0.25g
 $134.0 2025-02-20
Enamine
EN300-37521-0.5g
5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
 129135-66-6 95.0%
0.5g
 $212.0 2025-02-20
Enamine
EN300-37521-1.0g
5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
 129135-66-6 95.0%
1.0g
 $272.0 2025-02-20
Enamine
EN300-37521-2.5g
5-(bromomethyl)-3-(4-methylphenyl)-1,2-oxazole
 129135-66-6 95.0%
2.5g
 $533.0 2025-02-20

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